Cas no 385784-84-9 (4-(benzyloxy)-5-methoxy-2-nitrobenzonitrile)

• Product Name: 4-(benzyloxy)-5-methoxy-2-nitrobenzonitrile
• CAS No: 385784-84-9
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• CID: 2143091
• PubChem ID: 11673618
• Update Time: 2025-10-29

4-(benzyloxy)-5-methoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-5-methoxy-2-nitrobenzonitrile
• 2-nitro-4-benzyloxy-5-methoxybenzonitrile
• 385784-84-9
• FHPJHVXZWXYWJD-UHFFFAOYSA-N
• 5-methoxy-2-nitro-4-phenylmethoxybenzonitrile
• SCHEMBL3489608
• 4-benzyloxy-3-methoxy-6-nitrobenzonitrile
• DB-315853

• Inchi： 1S/C15H12N2O4/c1-20-14-7-12(9-16)13(17(18)19)8-15(14)21-10-11-5-3-2-4-6-11/h2-8H,10H2,1H3
• InChI Key： FHPJHVXZWXYWJD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C#N)=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.07970687Da
• Monoisotopic Mass: 284.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-(benzyloxy)-5-methoxy-2-nitrobenzonitrile

4-(Benzyloxy)-5-Methoxy-2-Nitrobenzonitrile: A Comprehensive Overview

4-(Benzyloxy)-5-Methoxy-2-Nitrobenzonitrile, identified by the CAS number 385784-84-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as benzonitrile derivative, has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of 4-(Benzyloxy)-5-Methoxy-2-Nitrobenzonitrile consists of a benzonitrile core with substituents at positions 2, 4, and 5. The presence of a nitro group at position 2 imparts strong electron-withdrawing properties, while the methoxy group at position 5 and the benzyloxy group at position 4 contribute to the compound's hydrophilicity and stability. These structural features make it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of benzonitrile derivatives in drug discovery, particularly in the development of anti-cancer agents. The nitro group in this compound has been shown to enhance the cytotoxicity against various cancer cell lines, making it a potential candidate for targeted therapy. Additionally, the methoxy and benzyloxy groups play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled researchers to achieve high yields and excellent purity levels, ensuring its suitability for large-scale production and subsequent applications.

The physical properties of 4-(Benzyloxy)-5-Methoxy-2-Nitrobenzonitrile, including its melting point, solubility, and stability under various conditions, have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies provide critical insights into its behavior under different environmental conditions, which is essential for its safe handling and storage.

Beyond its pharmaceutical applications, benzonitrile derivatives are also being explored in materials science for their potential use in organic electronics. The electron-withdrawing nature of the nitro group makes this compound a promising candidate for designing novel semiconducting materials with tailored electronic properties.

In conclusion, 4-(Benzyloxy)-5-Methoxy-2-Nitrobenzonitrile represents a versatile platform for advancing both chemical synthesis and biomedical research. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing current challenges in drug development and material innovation.